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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity, deuterated Triacontane
(Triacontane-d62), a critical component in advanced quantitative analytical workflows. This
document outlines the commercial availability, typical specifications, and detailed
methodologies for its application as an internal standard in chromatographic and mass
spectrometric analyses.

Introduction to Triacontane-d62

Triacontane-d62 is the fully deuterated isotopologue of the 30-carbon, straight-chain alkane,
n-triacontane. Its chemical formula is CD3(CD2)2s8CDs. By replacing all 62 hydrogen atoms with
their heavy isotope, deuterium, the molecule's mass is significantly increased without
substantially altering its chemical properties, such as polarity, solubility, and chromatographic
retention time. This makes it an ideal internal standard for isotope dilution mass spectrometry
(IDMS), a gold-standard technique for achieving the highest accuracy and precision in
guantitative analysis.[1]
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The primary application of Triacontane-d62 is as an internal standard for the quantification of
long-chain alkanes (LCA) and other semi-volatile or intermediate volatility organic compounds
(S/IVOCs) in complex matrices.[2] Its use is prevalent in environmental monitoring, petroleum
analysis, wax characterization, and studies of atmospheric aerosols.[2][3] When a known
quantity of Triacontane-d62 is added to a sample at the beginning of the preparation process,
it experiences the same analyte losses during extraction, cleanup, and instrumental analysis as
the non-labeled target analytes. By measuring the ratio of the native analyte to the deuterated
standard, precise quantification can be achieved, correcting for variations in sample recovery
and instrument response.[1]

Commercial Availability and Specifications

High-purity Triacontane-d62 is available from a range of specialized chemical suppliers. It is
typically supplied as a white solid or as a certified solution in a specified solvent. The critical
specification for its use as an internal standard is its isotopic purity, which is consistently high
across reputable suppliers.

Table 1: Commercial Suppliers and Typical Specifications for Triacontane-d62
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Supplier/Distri  Typical Chemical Common
. . . CAS Number

butor Isotopic Purity  Purity Formats

Sigma-Aldrich 98 atom % D >97% Solid (powder) 93952-07-9

Cambridge ]
Solid, Custom

Isotope =298 atom % D >98% ) 93952-07-9

) Solutions
Laboratories, Inc.
Santa Cruz
) >98 atom % D Not Specified Solid 93952-07-9
Biotechnology
) - White to Off-

BOC Sciences 98% atom D Not Specified ] ] 93952-07-9

white Solid
N . Solution (5.0

AccuStandard Not Specified Not Specified ) 93952-07-9
mg/mL in THF)
Solution (2000

- - pg/mL in

Chrom Tech, Inc.  Not Specified Not Specified 93952-07-9
Methylene
chloride)

Note: This table is a summary of representative suppliers and their typical product
specifications. Researchers should always refer to the lot-specific Certificate of Analysis (CoA)
for precise data.

The Principle of Isotope Dilution Using Triacontane-
d62

The core of Triacontane-d62's utility lies in the principle of isotope dilution, which is a method
of quantitative analysis that relies on measuring the ratio of a naturally occurring analyte to a
known amount of its added, isotopically labeled counterpart.
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Caption: Principle of Isotope Dilution Mass Spectrometry (IDMS).
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Experimental Protocol: Quantification of Long-Chain
Alkanes in Environmental Samples

This section provides a detailed, generalized protocol for the quantification of C13-C36 n-

alkanes in environmental air samples using Triacontane-d62 as part of a deuterated internal

standard mixture, a methodology adapted from established environmental analysis workflows.

[2]

Materials and Reagents

Target Analytes: Standard mixture of n-alkanes (C13-C36).

Internal Standard Stock Solution: High-purity Triacontane-d62 and other deuterated alkanes
(e.g., dodecane-d26, pentadecane-d32, eicosane-d42, pentacosane-d52) dissolved in a non-
polar solvent like hexane or toluene to create a stock concentration of, for example, 10
png/mL.

Calibration Standards: A series of solutions prepared by diluting the target analyte mixture to
various known concentrations (e.g., 0.1, 0.5, 1, 5, 10, 20 ng/uL). Each calibration standard
must be spiked with a constant, known amount of the internal standard stock solution.

Solvents: High-purity, HPLC, or GC-grade hexane, dichloromethane (DCM), and acetone.

Sample Matrix: Air samples collected on a sorbent material (e.g., polyurethane foam plug).

Sample Preparation and Extraction

Spiking: Prior to extraction, spike the sample (e.g., the sorbent plug) with a precise volume of
the deuterated internal standard stock solution. This step is critical to ensure the internal
standard undergoes the exact same process as the target analytes.

Extraction: Perform solvent extraction of the spiked sample. A common method is
pressurized fluid extraction (PFE) or Soxhlet extraction using a mixture of hexane and DCM.

Concentration: Reduce the volume of the resulting extract under a gentle stream of nitrogen
to a final volume of approximately 1 mL.
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Cleanup (Optional): If the sample matrix is particularly complex (e.g., containing high levels
of polar compounds), a cleanup step using a silica gel column may be necessary to remove
interferences.

Instrumental Analysis (GC-MS)

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is used for
analysis. For complex samples, comprehensive two-dimensional gas chromatography
(GCxGC) coupled to a time-of-flight mass spectrometer (ToF-MS) provides superior
separation.[2]

GC Column: A non-polar column (e.g., DB-5ms) is suitable for separating long-chain
alkanes.

Oven Program: A typical temperature program would start at a low temperature (e.g., 60°C),
hold for a few minutes, and then ramp at a controlled rate (e.g., 10°C/min) to a final
temperature of around 320°C.

MS Conditions: Operate the mass spectrometer in Selective lon Monitoring (SIM) mode.
Monitor characteristic ions for each target n-alkane and for each deuterated internal
standard. For example, for Triacontane-d62, a characteristic ion would be selected from its
mass spectrum, distinct from the ions of the non-deuterated triacontane.

Data Analysis and Quantification

Calibration Curve: Inject the prepared calibration standards into the GC-MS. For each
standard, calculate the ratio of the peak area of the target analyte to the peak area of the
internal standard (Triacontane-d62). Plot this ratio against the concentration of the target
analyte to generate a calibration curve.

Sample Quantification: Inject the prepared sample extract. Measure the peak area ratio of
the target analyte to the internal standard.

Calculation: Use the calibration curve to determine the concentration of the target analyte in
the extract based on its measured peak area ratio.

Workflow for Quantitative Analysis
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The following diagram illustrates the complete workflow from procurement of the standard to

the final data analysis.
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Caption: Workflow for quantitative analysis using Triacontane-d62.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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